Cas no 61861-18-5 (1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-
• CAS No: 61861-18-5
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 464300
• PubChem ID: 63803178
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-
• 5-ethylsulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
• 5-(Ethylthio)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• 61861-18-5
• DTXSID90734660
• 5-(Ethylsulfanyl)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• AKOS013115181

• Inchi： 1S/C13H14N2OS/c1-3-17-13-12(9-16)10(2)14-15(13)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key： BPCDYGFSEGQOGJ-UHFFFAOYSA-N
• SMILES： S(CC)C1=C(C=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.08282
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 34.89